Cas no 1324230-17-2 (N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide)

• Product Name: N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• CAS No: 1324230-17-2
• MF: C₁₉H₂₅FN₂O₃S
• MW: 380.476807355881
• CID: 6163664
• PubChem ID: 49755479
• Update Time: 2025-06-23

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• AKOS024531813
• N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide
• F6089-8889
• 1324230-17-2
• VU0531844-1
• N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide

• Inchi： 1S/C19H25FN2O3S/c20-16-3-1-15(2-4-16)19(9-10-19)18(23)21-13-14-7-11-22(12-8-14)26(24,25)17-5-6-17/h1-4,14,17H,5-13H2,(H,21,23)
• InChI Key： VQEVUHLNAWYGIM-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(CNC(C2(C3C=CC(=CC=3)F)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 380.15699200g/mol
• Monoisotopic Mass: 380.15699200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.9Ų

Additional information on N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS No. 1324230-17-2): An Overview

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS No. 1324230-17-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the cyclopropane carboxamide class and has been studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders.

The molecular structure of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide is characterized by a cyclopropane ring, a piperidine ring, and a sulfonyl group, which collectively contribute to its biological activity. The presence of the fluorine atom in the phenyl ring further enhances its pharmacokinetic properties, making it an attractive candidate for drug development.

Recent research has focused on the potential of this compound as a modulator of various receptors and enzymes involved in neurological disorders. Studies have shown that N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide exhibits selective binding to specific G protein-coupled receptors (GPCRs), which are key targets in the treatment of conditions such as anxiety, depression, and neurodegenerative diseases.

In preclinical studies, this compound has demonstrated promising results in animal models of anxiety and depression. For instance, a study published in the Journal of Medicinal Chemistry reported that N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide significantly reduced anxiety-like behaviors in mice without causing significant side effects. These findings suggest that the compound may have a favorable safety profile and therapeutic window.

The pharmacokinetic properties of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide have also been extensively studied. Research indicates that it has good oral bioavailability and a favorable half-life, which are crucial factors for developing an effective oral medication. Additionally, the compound's ability to cross the blood-brain barrier (BBB) efficiently makes it a promising candidate for treating CNS disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide in human subjects. Early-phase trials have shown promising results, with participants reporting improvements in symptoms associated with anxiety and depression. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.

The synthesis of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide involves several steps, including the formation of the cyclopropane ring, the introduction of the piperidine and sulfonyl groups, and the final coupling reaction with the 4-fluorophenyl moiety. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production.

In conclusion, N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS No. 1324230-17-2) represents a promising lead compound in the development of novel therapeutics for CNS disorders. Its unique molecular structure, combined with its favorable pharmacological properties, positions it as a valuable candidate for further clinical investigation. As research continues to advance, this compound may play a significant role in improving the lives of individuals affected by neurological conditions.